Cas no 36020-93-6 (3-Amino-6-nitro-4-phenyl-2(H)-quinolinone)
3-Amino-6-nitro-4-phenyl-2(H)-quinolinone is a nitrogen-containing heterocyclic compound with a quinolinone core structure. Its key features include a nitro group at the 6-position and an amino substituent at the 3-position, which contribute to its reactivity and potential as an intermediate in organic synthesis. The phenyl group at the 4-position enhances its aromatic character, making it useful in the development of pharmaceuticals, agrochemicals, or dyes. This compound’s structural versatility allows for further functionalization, enabling applications in medicinal chemistry for the design of bioactive molecules. Its well-defined synthesis route ensures consistent purity and stability, supporting research and industrial applications.
36020-93-6 structure
Product Name:3-Amino-6-nitro-4-phenyl-2(H)-quinolinone
CAS No:36020-93-6
MF:C15H11N3O3
MW:281.266143083572
CID:292513
PubChem ID:5378140
Update Time:2025-05-28
3-Amino-6-nitro-4-phenyl-2(H)-quinolinone Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinone, 3-amino-6-nitro-4-phenyl-
- 3-amino-6-nitro-4-phenyl-1H-quinolin-2-one
- 3-Amino-6-nitro-4-phenyl-2(H)-quinolinone
- VBAGZJBCMMYDQZ-UHFFFAOYSA-N
- 3-Amino-6-nitro-4-phenylquinolin-2(1H)-one
- DTXSID90418817
- AKOS033346182
- 3-Amino-6-nitro-4-phenylquinolin-2(1H)-one; Nitrazepam Imp. A (EP); Nitrazepam Impurity A
- Z1443586005
- 36020-93-6
- 3-Amino-6-nitro-4-phenyl-2(1H)-quinolinone #
-
- Inchi: 1S/C15H11N3O3/c16-14-13(9-4-2-1-3-5-9)11-8-10(18(20)21)6-7-12(11)17-15(14)19/h1-8H,16H2,(H,17,19)
- InChI Key: VBAGZJBCMMYDQZ-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C2C=CC=CC=2)C2C=C(C=CC=2N1)[N+](=O)[O-])N
Computed Properties
- Exact Mass: 281.08013
- Monoisotopic Mass: 281.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 98.26
3-Amino-6-nitro-4-phenyl-2(H)-quinolinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A618755-5mg |
3-Amino-6-nitro-4-phenyl-2(H)-quinolinone |
36020-93-6 | 5mg |
$ 170.00 | 2023-04-19 | ||
| TRC | A618755-10mg |
3-Amino-6-nitro-4-phenyl-2(H)-quinolinone |
36020-93-6 | 10mg |
$ 323.00 | 2023-04-19 | ||
| TRC | A618755-25mg |
3-Amino-6-nitro-4-phenyl-2(H)-quinolinone |
36020-93-6 | 25mg |
$ 707.00 | 2023-04-19 | ||
| TRC | A618755-50mg |
3-Amino-6-nitro-4-phenyl-2(H)-quinolinone |
36020-93-6 | 50mg |
$ 1341.00 | 2023-04-19 | ||
| A2B Chem LLC | AD42780-5mg |
2(1H)-Quinolinone, 3-amino-6-nitro-4-phenyl- |
36020-93-6 | 5mg |
$287.00 | 2024-04-20 | ||
| A2B Chem LLC | AD42780-25mg |
2(1H)-Quinolinone, 3-amino-6-nitro-4-phenyl- |
36020-93-6 | 25mg |
$798.00 | 2024-04-20 | ||
| A2B Chem LLC | AD42780-50mg |
2(1H)-Quinolinone, 3-amino-6-nitro-4-phenyl- |
36020-93-6 | 50mg |
$1426.00 | 2024-04-20 |
3-Amino-6-nitro-4-phenyl-2(H)-quinolinone Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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